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Compound of Interest

Compound Name: Ethyl 2-acetylpent-4-ynoate
Cat. No.: B8273508
Get Quote
\ J

Executive Summary

Ethyl 2-acetylpent-4-ynoate is a bifunctional

-keto ester possessing a terminal alkyne moiety. This unique architecture positions it as a
“linchpin® reagent, capable of participating in classical enolate chemistry, transition-metal-
catalyzed cycloisomerizations, and radical-mediated annulations. It serves as a critical
precursor for substituted furans, dihydrofurans, and functionalized heterocycles used in
pharmaceutical scaffolds.

Chemical Profile
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Property Specification
IUPAC Name Ethyl 2-acetylpent-4-ynoate
CAS Number 2554-71-4
C
Formula H
O
MW 168.19 g/mol
Appearance Colorless to pale yellow oil

Kev Functionalit 1,3-Dicarbonyl (Nucleophile/Chelator), Alkyne
ey Functionali
Y Y (Electrophile/Dipolarophile)

Synthesis Protocol: Preparation of the Building
Block

Objective: Large-scale synthesis of ethyl 2-acetylpent-4-ynoate via alkylation of ethyl
acetoacetate.

Mechanistic Insight

The reaction relies on the selective deprotonation of the acidic methylene proton (pKa ~11) of
ethyl acetoacetate, followed by an S

2 attack on propargyl bromide. The choice of base and temperature is critical to prevent O-
alkylation or dialkylation.

Experimental Procedure

e Reagents:
o Ethyl acetoacetate (1.0 equiv, 50 mmol)

o Propargyl bromide (1.1 equiv, 55 mmol, 80% wt in toluene)
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o Sodium hydride (1.1 equiv, 55 mmol, 60% dispersion in oil)
o THF (anhydrous, 150 mL)
e Setup: Flame-dried 500 mL round-bottom flask under Nitrogen atmosphere.
e Deprotonation:
o Wash NaH with hexanes (2 x 20 mL) to remove oil. Suspend in 100 mL THF.
o Cool to 0°C. Add ethyl acetoacetate dropwise over 20 mins. Evolution of H

gas will be vigorous.

o Stir at 0°C for 30 mins until gas evolution ceases and a clear solution (sodium enolate)
forms.

 Alkylation:

o Add propargyl bromide dropwise at 0°C.

o Allow the mixture to warm to Room Temperature (RT) and stir for 12 hours.
o Workup:

o Quench with saturated NH

Cl (50 mL).

o Extract with Et
O (3 x 50 mL). Wash combined organics with brine, dry over MgSO
, and concentrate.

o Purification: Vacuum distillation (bp ~90-95°C @ 2 mmHg) or Flash Chromatography
(Hexanes:EtOAc 9:1).

e Yield: Typically 75-85%.
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Application I: Gold-Catalyzed Cycloisomerization to
Furans

Context: Synthesis of 2,3,5-trisubstituted furans, a privileged scaffold in natural products (e.g.,
furanocembranoids).

Rationale

The pendant alkyne acts as a "pi-acid" receptor for Au(l) or Au(lll) catalysts. Activation of the
alkyne triggers a 5-exo-dig nucleophilic attack by the enol oxygen, followed by isomerization to
the aromatic furan. This is a 100% atom-economical transformation.

Protocol: Synthesis of Ethyl 2-methylfuran-3-
carboxylate derivative

o Substrate: Ethyl 2-acetylpent-4-ynoate (1.0 mmol).
o Catalyst System: AuCl

(5 mol%) or IPrAuCl (5 mol%) / AgOTTf (5 mol%).

e Solvent: Dichloromethane (DCM) [0.1 M].
e Procedure:
o Dissolve substrate in anhydrous DCM.
o Add the silver salt followed by the gold complex.
o Stir at RT for 2-4 hours. Monitor by TLC (disappearance of starting material).
o Filter through a short pad of silica to remove catalyst.

o Concentrate to yield the furan product.

Mechanistic Pathway (DOT Visualization)
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Click to download full resolution via product page

Figure 1: Mechanism of Au(lll)-catalyzed cycloisomerization of ethyl 2-acetylpent-4-ynoate to
substituted furans.

Application II: Mn(lll)-Mediated Radical Oxidative
Cyclization

Context: Accessing dihydrofurans and bicyclic lactones via Single Electron Transfer (SET).

Rationale

Mn(OAc)

generates an electrophilic radical at the
-position of the

-keto ester. This radical undergoes 5-exo-dig cyclization onto the alkyne. Unlike the ionic gold
mechanism, this pathway allows for "trapping" of the vinyl radical with external olefins or
halides, enabling cascade reactions.

Protocol: Oxidative Cyclization[2][3][4][5][6]

e Reagents:
o Substrate (1.0 mmol)[1]
o Mn(OAc)

-2H
O (2.2 equiv)

o Cu(OAc)
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(0.5 equiv, co-oxidant to prevent polymerization)
o Acetic Acid (glacial, 10 mL)

e Procedure:
o Dissolve substrate in AcOH.
o Add Mn(OAc)

and Cu(OAc)

2]

o Heat to 80°C. The brown color of Mn(lIl) will fade to the clear/pale pink of Mn(ll).
o Endpoint: Reaction is complete when the brown color disappears (~1-3 hours).

o Workup: Dilute with water, extract with ether, and neutralize acid with NaHCO

Mechanistic Pathway (DOT Visualization)
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Figure 2: Mn(OAc)3-mediated oxidative free-radical cyclization pathway.

Application lll: Multicomponent Reactions (MCRS)

Context: Synthesis of "Clickable" Dihydropyrimidinones (Biginelli Reaction).

Rationale

Ethyl 2-acetylpent-4-ynoate can replace ethyl acetoacetate in the Biginelli reaction. The
resulting dihydropyrimidinone (DHPM) retains the terminal alkyne, serving as a handle for
subsequent Bioorthogonal Click Chemistry (CUAAC) to attach fluorophores or targeting ligands.

Protocol: "Clickable" Biginelli Synthesis
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« Reagents:

o

Ethyl 2-acetylpent-4-ynoate (1.0 mmol)

[¢]

Benzaldehyde (1.0 mmol)

[¢]

Urea (1.5 mmol)

[e]

Yb(OTH)

(20 mol%) or conc. HCI (2 drops)

o

Ethanol (2 mL)

e Procedure:

[¢]

Combine all reagents in a microwave vial or round-bottom flask.

Microwave: 120°C for 10 mins. Thermal: Reflux for 4 hours.

[e]

o

Cool to RT. The product often precipitates.

[¢]

Recrystallize from hot ethanol.

o Result: ADHPM scaffold with a C5-propargyl arm, ready for triazole formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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